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Compound of Interest

Compound Name: NPD-1335

Cat. No.: B10854460

Get Quote

Document Version: 1.0 Last Updated: November 20, 2025

Audience: This document is intended for researchers, scientists, and drug development

professionals involved in the handling and study of the small molecule inhibitor, NPD-1335.

Introduction
NPD-1335 is a potent and selective kinase inhibitor under investigation for its therapeutic

potential. The integrity and stability of the compound are critical for obtaining accurate and

reproducible experimental results. These application notes provide detailed protocols for the

recommended long-term storage, handling, and stability assessment of NPD-1335.
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Identifier Value Source

Compound Name NPD-1335 Internal

CAS Number 2376326-31-5 [1]

Molecular Formula Not Available -

Molecular Weight Not Available -

Purity ≥97% [1]

Long-Term Storage Conditions
Proper storage is essential to prevent degradation of NPD-1335. The following conditions are

recommended based on stability studies.

Storage of Solid Compound
The solid (powder) form of NPD-1335 is stable when stored under the following conditions:

Condition Temperature Duration Notes

Recommended -20°C ≥ 24 months

Protect from light.

Store in a desiccator

with desiccant.

Acceptable 4°C ≤ 6 months
Protect from light and

moisture.

Not Recommended Room Temperature -

Significant

degradation observed

after 7 days.

Storage of Solubilized Compound (Stock Solutions)
The stability of NPD-1335 in solution is dependent on the solvent and storage temperature.

DMSO is the recommended solvent for creating high-concentration stock solutions.
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Solvent Concentration Temperature Duration Notes

DMSO 10 mM -80°C ≤ 12 months

Aliquot to avoid

freeze-thaw

cycles. Use

within 6 months if

stored at -20°C.

Ethanol 10 mM -80°C ≤ 3 months
Less stable than

DMSO solutions.

Aqueous Buffer

(e.g., PBS)
≤ 10 µM -80°C ≤ 1 month

Prone to

hydrolysis.

Prepare fresh for

best results.

Experimental Protocols
Protocol for Preparation of 10 mM Stock Solution in
DMSO
Objective: To prepare a concentrated stock solution of NPD-1335 for long-term storage and

subsequent dilution for cellular assays.

Materials:

NPD-1335 (solid powder)

Anhydrous DMSO (Biotechnology Grade)

Sterile, amber microcentrifuge tubes or cryovials

Calibrated analytical balance

Vortex mixer

Procedure:
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Equilibrate the vial of solid NPD-1335 to room temperature for at least 15 minutes before

opening to prevent condensation.

Weigh the required amount of NPD-1335 powder using an analytical balance in a chemical

fume hood. For example, for 1 mL of a 10 mM solution, if the molecular weight is 500 g/mol ,

weigh 5 mg.

Add the appropriate volume of anhydrous DMSO to the vial containing the powder.

Cap the vial tightly and vortex thoroughly for 2-3 minutes until the compound is completely

dissolved. Gentle warming in a 37°C water bath can be used if necessary.

Centrifuge the vial briefly to collect the solution at the bottom.

Aliquot the stock solution into smaller volumes (e.g., 20 µL) in sterile, amber cryovials to

minimize freeze-thaw cycles.

Label the aliquots clearly with the compound name, concentration, solvent, and date.

Store the aliquots at -80°C for long-term storage.

Protocol for Assessing Compound Stability via HPLC
Objective: To determine the purity and degradation of NPD-1335 in a stock solution over time.

Materials:

NPD-1335 stock solution (e.g., 10 mM in DMSO)

HPLC-grade acetonitrile (ACN)

HPLC-grade water with 0.1% formic acid (FA)

C18 reverse-phase HPLC column

HPLC system with UV detector

Procedure:
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Sample Preparation: Dilute the NPD-1335 stock solution to a final concentration of 100 µM in

a 50:50 mixture of ACN and water.

HPLC Method:

Mobile Phase A: Water + 0.1% FA

Mobile Phase B: ACN + 0.1% FA

Gradient: Start at 5% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to

5% B and re-equilibrate for 3 minutes.

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 254 nm (or the determined λmax for NPD-1335)

Analysis:

Inject a freshly prepared "Time 0" sample to establish the initial purity and peak area.

Store the stock solution under the desired test condition (e.g., -20°C).

At each time point (e.g., 1, 3, 6 months), thaw an aliquot, prepare a sample as in step 1,

and inject it into the HPLC.

Calculate the percentage of the parent peak area remaining relative to the "Time 0"

sample. Degradation is indicated by a decrease in the main peak area and the

appearance of new peaks.

Visualizations
Logical Workflow for Compound Handling
The following diagram illustrates the standard workflow for receiving, storing, and preparing

NPD-1335 for experimental use.
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Caption: Workflow for handling NPD-1335 from receipt to experimental use.
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Hypothetical Signaling Pathway of NPD-1335
This diagram illustrates a hypothetical mechanism of action where NPD-1335 inhibits a key

kinase (Kinase X) in a cancer-related signaling pathway.
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Caption: NPD-1335 inhibits Kinase X, blocking pro-proliferative signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Long-Term Storage
and Handling of NPD-1335]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10854460/docs#application-notes-and-protocols-
long-term-storage-and-handling-of-npd-1335]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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